Cas no 1361534-25-9 (2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361534-25-9
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4793615
• Update Time: 2025-08-05

2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl4NO/c13-9-2-6(3-10(14)11(9)15)7-1-8(5-18)12(16)17-4-7/h1-4,18H,5H2
• InChI Key： GHIMSWLGAIMKML-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C=N1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol

2-Chloro-5-(3,4,5-Trichlorophenyl)Pyridine-3-Methanol: A Comprehensive Overview

2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361534-25-9) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a trichlorophenyl group and a hydroxymethyl substituent. The presence of multiple chlorine atoms in the molecule contributes to its distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol through a variety of methodologies. Researchers have explored both traditional and modern techniques to optimize the synthesis process, ensuring high yield and purity. For instance, a study published in the *Journal of Organic Chemistry* highlighted the use of palladium-catalyzed coupling reactions to construct the trichlorophenyl-pyridine moiety efficiently. This approach not only enhances the scalability of the synthesis but also minimizes environmental impact by reducing waste generation.

The structural features of 2-chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol make it an attractive candidate for various applications. Its pyridine ring imparts aromatic stability and electronic versatility, while the hydroxymethyl group introduces hydrophilic properties. These characteristics render the compound suitable for use as an intermediate in pharmaceutical synthesis or as a building block in agrochemical formulations. Recent studies have demonstrated its potential as a precursor for bioactive molecules with anti-inflammatory and antimicrobial properties.

In terms of physical properties, 2-chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugated system formed by the pyridine ring and adjacent substituents. These spectral properties make it useful in sensing applications where selective absorption is required.

The compound's stability under various conditions has been thoroughly investigated. Research indicates that 2-chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol is stable under ambient conditions but undergoes decomposition upon prolonged exposure to high temperatures or strong oxidizing agents. These findings are crucial for its safe handling and storage in industrial settings.

From an environmental perspective, understanding the fate and behavior of 2-chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol in natural systems is essential. Studies have shown that it undergoes slow biodegradation under aerobic conditions due to its complex structure. Efforts are ongoing to develop eco-friendly degradation pathways or recycling methods to mitigate its environmental impact.

In conclusion, 2-chloro-5-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361534-25-9) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a valuable asset in modern chemical research and industry.